2-(2-Chloro-4-nitrophenyl)acetic acid
Cat. No. B2550634
M. Wt: 215.59
InChI Key: BYVVWINDBFSBQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08232283B2
Procedure details
Dimethyl 2-(2-chloro-4-nitrophenyl)malonate (96 mmol) was suspended in acetic acid (175 mL). Conc. sulfuric acid (3.5 mL) was added and the mixture was stirred at 80° C. over night. Water (30 mL) was added and the mixture was stirred at 100° C. for 2 h. after which conc. sulfuric acid (1 mL) was added. The mixture was stirred at room temperature over night. The formed precipitate was filtered off and washed with water. The remaining solid was dried under reduced pressure to give 2-(2-chloro-4-nitrophenyl)acetic acid as a solid (80%).
Yield
80%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[CH:11](C(OC)=O)[C:12]([O:14]C)=[O:13].S(=O)(=O)(O)O.O>C(O)(=O)C>[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[CH2:11][C:12]([OH:14])=[O:13]
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Inputs
Step One
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Name
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|
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Quantity
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96 mmol
|
|
Type
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reactant
|
|
Smiles
|
ClC1=C(C=CC(=C1)[N+](=O)[O-])C(C(=O)OC)C(=O)OC
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Step Two
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Name
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|
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Quantity
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3.5 mL
|
|
Type
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reactant
|
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Smiles
|
S(O)(O)(=O)=O
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Step Three
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Name
|
|
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Quantity
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30 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Four
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Name
|
|
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Quantity
|
1 mL
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
Step Five
|
Name
|
|
|
Quantity
|
175 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
80 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the mixture was stirred at 80° C. over night
|
|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added
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STIRRING
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Type
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STIRRING
|
|
Details
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The mixture was stirred at room temperature over night
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The formed precipitate was filtered off
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WASH
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Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The remaining solid was dried under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=CC(=C1)[N+](=O)[O-])CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
